2-amino-4-chloro-N-methoxy-N-methylBenzamide

• IUPAC Name: 2-amino-4-chloro-N-methoxy-N-methylbenzamide
• InChI: InChI=1S/C9H11ClN2O2/c1-12(14-2)9(13)7-4-3-6(10)5-8(7)11/h3-5H,11H2,1-2H3
• InChI Key: ZWVTYHUNDJEMGH-UHFFFAOYSA-N
• Canonical SMILES: CN(C(=O)C1=C(C=C(C=C1)Cl)N)OC
• Molecular Formula: C9H11ClN2O2
• DSSTOX Substance ID: DTXSID60623638
• Molecular Weight: 214.65 g/mol
• CAS RN: 214971-18-3

Description

2-amino-4-chloro-N-methoxy-N-methylBenzamide (ACM) is a chemical compound that belongs to the class of benzamides. It is widely used in scientific research due to its potential therapeutic applications in various diseases. The synthesis method of ACM involves the reaction of 4-chloro-2-nitroaniline with N-methoxy-N-methyl-4-nitrobenzamide, followed by reduction and hydrogenation.

Scientific Research Applications

Chemical Properties and Applications

• Molar Refraction and Polarizability Analysis : 2-amino-4-chloro-N-methoxy-N-methylbenzamide has been studied for its chemical properties such as density and refractive index. It exhibits notable effects on molar refractivity and polarizability, indicating its significance in chemical and pharmaceutical research (Sawale et al., 2016).

• Synthesis and Activity in Gastroprokinetic Agents : Research into the synthesis and gastroprokinetic activity of related compounds, like N-(4-amino-5-chloro-2-methoxyphenyl)-4-benzyl-2-morpholineacetamide, has shown potent gastroprokinetic activity. This suggests potential for development of drugs affecting gastrointestinal motility (Kalo et al., 1995).

• Biological Transformations and Excretion Studies : Investigations into the transformation and excretion of similar drugs in biological systems, such as metoclopramide, offer insights into the metabolic pathways and excretion mechanisms of 2-amino-4-chloro-N-methoxy-N-methylbenzamide (Arita et al., 1970).

• Antibacterial Activity Studies : The structure of 2-amino-4-chloro-N-methoxy-N-methylbenzamide and its derivatives have been explored for their antibacterial properties. This research opens up possibilities for developing new antibacterial agents (Zadrazilova et al., 2015).

• Thermal Stability Analysis : The thermal stability of similar compounds, such as 2-amino-3,5-dichloro-N-methylbenzamide, has been studied using dynamic DSC curves. These findings are crucial for understanding the stability and safe handling of these chemicals in various applications (Cong & Cheng, 2021).

Synthesis routes and methods

Procedure details

2-Amino-4-chlorobenzoic acid (3 g) and N,O-dimethylhydroxylamine hydrochloride (1.9 g) were dissolved in a mixture of methylene chloride (40 ml) and N,N-dimethylformamide (4 ml). To the solution were added, while stirring at room temperature, 1-ethyl-3-(3-dimethylaminopropyl)-carbodiimide-hydrochloride (3.6 g) and triethylamine (1.4 g). The mixture was stirred for 90 minutes, which was then concentrated under reduced pressure. To the concentrate were added ethyl acetate (100 ml) and-water (100 ml). The mixture was shaken, The organic layer was washed with water and dried over anhydrous sodium sulfate. The solvent was then distilled off, and the residue was purified by means of a silica gel chromatography to give N-methyl-N-methyloxy-2-amino-4-chlorobenzamide as a yellow oily product (3.0 g).